N-(3-acetylphenyl)-2-[(5-propyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)sulfanyl]butanamide

Specification

• Molecular Formula: C24H25N5O2S
• Molecular Weight: 447.6 g/mol
• IUPAC Name: N-(3-acetylphenyl)-2-[(5-propyl-[1,2,4]triazino[5,6-b]indol-3-yl)sulfanyl]butanamide
• Standard InChI: InChI=1S/C24H25N5O2S/c1-4-13-29-19-12-7-6-11-18(19)21-22(29)26-24(28-27-21)32-20(5-2)23(31)25-17-10-8-9-16(14-17)15(3)30/h6-12,14,20H,4-5,13H2,1-3H3,(H,25,31)
• Standard InChI Key: ZWFHETPBANFCLG-UHFFFAOYSA-N
• SMILES: CCCN1C2=CC=CC=C2C3=C1N=C(N=N3)SC(CC)C(=O)NC4=CC=CC(=C4)C(=O)C
• Canonical SMILES: CCCN1C2=CC=CC=C2C3=C1N=C(N=N3)SC(CC)C(=O)NC4=CC=CC(=C4)C(=O)C

Introduction

N-(3-acetylphenyl)-2-[(5-propyl-5H-triazino[5,6-b]indol-3-yl)sulfanyl]butanamide is a complex organic compound with a molecular formula of C24H25N5O2S and a molecular weight of 447.55 g/mol. This compound belongs to a class of molecules that incorporate both triazine and indole rings, which are known for their diverse biological activities.

Synthesis and Preparation

While specific synthesis protocols for N-(3-acetylphenyl)-2-[(5-propyl-5H-triazino[5,6-b]indol-3-yl)sulfanyl]butanamide are not detailed in the available literature, compounds with similar structures often involve multi-step reactions starting from simpler precursors. These reactions typically involve condensation, cyclization, and substitution steps to assemble the complex molecular framework.

Biological Activity

Although specific biological activity data for this compound are not readily available, compounds with similar structural motifs have shown promise in various therapeutic areas. For instance, triazine derivatives have been explored for their anticancer and anti-inflammatory properties. The presence of an indole ring also suggests potential biological activity, as indoles are known to interact with various biological targets.

Suppliers and Availability

N-(3-acetylphenyl)-2-[(5-propyl-5H-triazino[5,6-b]indol-3-yl)sulfanyl]butanamide is available from global suppliers, including VITAS-M Laboratory in Russia and Specs in the Netherlands.

Suppliers Information

Supplier	Tel	Country	Product List	Advantage
VITAS-M Laboratory, LTD.	+7 495 939 48 31	Russia	6753	64
Specs	+31 15 251 8111	The Netherlands	6833	70

Future Research Directions

Future studies should focus on synthesizing this compound using efficient and scalable methods, followed by comprehensive biological evaluations to determine its therapeutic potential. Additionally, structure-activity relationship (SAR) studies could provide insights into how modifications to the molecule affect its biological activity.